Cas no 1224719-40-7 (6-(Cyclopropylmethoxy)pyridin-3-ol)

• Product Name: 6-(Cyclopropylmethoxy)pyridin-3-ol
• CAS No: 1224719-40-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD28128936
• CID: 2115205
• Update Time: 2025-05-20

6-(Cyclopropylmethoxy)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopropylmethoxy)-3-Pyridinol
• 6-(cyclopropylmethoxy)pyridin-3-ol
• RFUSREAWDVGSMG-UHFFFAOYSA-N
• 6-(2-cyclopropyl-methoxy)-pyridin-3-ol
• 6-(Cyclopropylmethoxy)pyridin-3-ol

• MDL： MFCD28128936
• Inchi： 1S/C9H11NO2/c11-8-3-4-9(10-5-8)12-6-7-1-2-7/h3-5,7,11H,1-2,6H2
• InChI Key： RFUSREAWDVGSMG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)O)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Topological Polar Surface Area: 42.4

Additional information on 6-(Cyclopropylmethoxy)pyridin-3-ol

Comprehensive Overview of 6-(Cyclopropylmethoxy)pyridin-3-ol (CAS No. 1224719-40-7): Properties, Applications, and Industry Insights

6-(Cyclopropylmethoxy)pyridin-3-ol (CAS No. 1224719-40-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative, characterized by a cyclopropylmethoxy substituent at the 6-position and a hydroxyl group at the 3-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₉H₁₁NO₂ and moderate polarity make it soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), facilitating its use in multi-step reactions.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in cancer drug discovery. Researchers are exploring its potential as a scaffold for targeted therapies, particularly in modulating protein-protein interactions. The cyclopropyl moiety enhances metabolic stability—a key consideration in drug design optimization—while the pyridine core allows for hydrogen bonding interactions critical for bioactive molecule development. These properties align with current industry demands for compounds that balance lipophilicity and water solubility.

From a synthetic chemistry perspective, 1224719-40-7 demonstrates remarkable regioselectivity in palladium-catalyzed cross-coupling reactions, making it valuable for constructing complex heterocyclic systems. Analytical data from high-performance liquid chromatography (HPLC) typically shows ≥95% purity for research-grade material, with characteristic peaks in nuclear magnetic resonance (NMR) spectra at δ 7.25 (d, J=8.9 Hz, H-4), 6.75 (dd, J=8.9, 2.8 Hz, H-5), and 4.15 (d, J=7.1 Hz, OCH₂). These spectral signatures aid in quality control during process chemistry development.

The compound's stability under ambient storage conditions (recommended at 2-8°C in inert atmosphere) and compatibility with green chemistry principles contribute to its growing adoption. Industry reports suggest increasing use in high-throughput screening libraries, particularly for fragment-based drug discovery approaches. Its molecular weight of 165.19 g/mol falls within the optimal range for lead compound optimization, addressing the pharmaceutical industry's focus on molecular property space exploration.

Environmental and safety assessments indicate that 6-(Cyclopropylmethoxy)pyridin-3-ol requires standard laboratory handling precautions. Material safety data sheets recommend using personal protective equipment (PPE) including nitrile gloves and safety goggles, reflecting standard practices for fine chemical handling. The compound's biodegradation potential and ecotoxicological profile are currently under evaluation as part of broader green chemistry initiatives in the chemical industry.

Market analysts note rising demand for 1224719-40-7 from contract research organizations (CROs) specializing in medicinal chemistry services. The compound's price volatility reflects supply chain dynamics in the building blocks market, with current pricing models incorporating factors like scale-up feasibility and regulatory documentation requirements. Patent landscapes show increasing references to this structure in applications related to inflammatory disease targets and metabolic disorder treatments.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) for catalytic applications or its potential as a fluorescence probe precursor. The presence of both hydrogen bond donor and acceptor sites makes it particularly interesting for supramolecular chemistry applications. As the pharmaceutical industry continues prioritizing molecular complexity in drug candidates, 6-(Cyclopropylmethoxy)pyridin-3-ol stands poised to play an increasingly important role in structure-activity relationship studies.